Cas no 2418704-85-3 (tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate
• CAS No: 2418704-85-3
• MF: C₁₉H₂₉N₃O₄
• MW: 363.451265096664
• CID: 5678114
• PubChem ID: 165773190
• Update Time: 2025-05-23

tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26628345
• 2418704-85-3
• tert-butyl 4-[5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenyl]piperazine-1-carboxylate
• tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate

• Inchi： 1S/C19H29N3O4/c1-13-15(20-5)11-14(17(23)25-6)12-16(13)21-7-9-22(10-8-21)18(24)26-19(2,3)4/h11-12,20H,7-10H2,1-6H3
• InChI Key： VZYYKXAQUVLVGO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(C(=O)OC)C=C(C=2C)NC)CC1)=O

Computed Properties

• Exact Mass: 363.21580641g/mol
• Monoisotopic Mass: 363.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.1Ų

Additional information on tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate (CAS No. 2418704-85-3)

The compound tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate (CAS No. 2418704-85-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. With its intricate molecular structure featuring a piperazine core and tert-butyl and methoxycarbonyl functional groups, this compound serves as a pivotal intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in modulating central nervous system (CNS) targets due to its structural resemblance to known pharmacophores.

In recent years, the demand for piperazine derivatives like tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate has surged, driven by their versatility in medicinal chemistry. The compound's methylamino and methoxycarbonyl moieties enhance its binding affinity to specific receptors, making it a candidate for exploring novel neurotherapeutic agents. This aligns with the growing public interest in mental health treatments and neurodegenerative disease research, topics frequently searched in academic and healthcare forums.

The synthesis of CAS No. 2418704-85-3 involves multi-step organic reactions, including Boc protection and esterification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with stringent pharmaceutical standards. Its stability under various conditions makes it suitable for long-term storage, a feature highly valued in high-throughput screening environments.

From an industrial perspective, tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to minimize environmental impact, reflecting broader societal concerns about eco-friendly manufacturing. These advancements are frequently highlighted in patent literature and scientific publications, further solidifying the compound's relevance.

Beyond its chemical properties, the compound's nomenclature—tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate—exemplifies the IUPAC naming conventions for complex organic molecules. This specificity is crucial for database indexing and intellectual property protection, addressing common queries about chemical nomenclature rules among students and professionals. Additionally, its CAS registry number (2418704-85-3) ensures unambiguous identification in global chemical inventories.

In conclusion, tert-butyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate represents a convergence of cutting-edge chemistry and therapeutic potential. Its role in drug development pipelines and alignment with trends like precision medicine underscores its importance. As research continues, this compound may unlock new avenues for treating CNS disorders, answering the urgent need for innovative solutions in modern healthcare.